Cas no 2171197-82-1 ((2S)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)pentanoic acid)

• Product Name: (2S)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)pentanoic acid
• CAS No: 2171197-82-1
• MF: C₂₅H₂₅N₃O₆
• MW: 463.482506513596
• CID: 5834910
• PubChem ID: 165582365
• Update Time: 2025-06-11

(2S)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)pentanoic acid
• 2171197-82-1
• (2S)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-4-yl}formamido)pentanoic acid
• EN300-1526275

• Inchi： 1S/C25H25N3O6/c1-2-7-21(24(30)31)27-23(29)20-14-34-28-22(20)12-26-25(32)33-13-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-6,8-11,14,19,21H,2,7,12-13H2,1H3,(H,26,32)(H,27,29)(H,30,31)/t21-/m0/s1
• InChI Key： KYZDDZRTNGLFQJ-NRFANRHFSA-N
• SMILES： O(C(NCC1C(=CON=1)C(N[C@H](C(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 463.17433553g/mol
• Monoisotopic Mass: 463.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 131Ų

Additional information on (2S)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)pentanoic acid

Introduction to (2S)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)pentanoic Acid (CAS No. 2171197-82-1)

(2S)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)pentanoic acid (CAS No. 2171197-82-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an oxazolyl ring, and an amino acid backbone. The combination of these structural elements endows the compound with unique chemical and biological properties, making it a valuable tool in various scientific applications.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature side reactions. In the context of (2S)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)pentanoic acid, the Fmoc group plays a crucial role in controlling the reactivity of the amino group, ensuring that the compound can be synthesized and manipulated with high precision. This is particularly important in the development of complex peptides and peptidomimetics, where precise control over the sequence and structure is essential.

The presence of the oxazolyl ring in the structure of this compound adds another layer of complexity and functionality. Oxazoles are known for their stability and their ability to form hydrogen bonds, which can influence the compound's solubility, binding affinity, and overall biological activity. In recent studies, oxazoles have been shown to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of the oxazolyl ring in (2S)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)pentanoic acid may contribute to its potential therapeutic applications.

The pentanoic acid backbone provides a flexible and versatile scaffold for further chemical modifications. Pentanoic acid is a common building block in organic synthesis, and its presence in this compound allows for the introduction of various functional groups that can enhance or modulate its biological activity. For example, recent research has focused on modifying the carboxylic acid group to create prodrugs or conjugates that improve drug delivery and pharmacokinetic properties.

In terms of its potential applications, (2S)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)pentanoic acid has shown promise in several areas of medicinal chemistry. One notable area is in the development of novel inhibitors for specific enzymes or receptors. The unique combination of functional groups in this compound allows it to interact with target proteins in a highly specific manner, potentially leading to more effective and selective therapeutic agents.

Recent studies have also explored the use of this compound as a lead molecule for drug discovery. For example, researchers at the University of California have investigated its potential as an inhibitor of protein-protein interactions (PPIs), which are critical for many cellular processes but are challenging targets for traditional small-molecule drugs. The ability of (2S)-2-{3-[{(9H-fluoren-9-yloxycarbonyl)amino}methyl]-1,2-thiazolium}-4-formamide pentanoate to disrupt PPIs could open new avenues for treating diseases such as cancer and neurodegenerative disorders.

Beyond its direct therapeutic applications, this compound also serves as an important tool in chemical biology research. Its well-defined structure and functional groups make it suitable for use in high-throughput screening assays to identify new bioactive molecules. Additionally, it can be used as a scaffold for combinatorial chemistry approaches to generate libraries of related compounds with diverse biological activities.

In conclusion, (2S)-2-{3-[{(9H-fluoren-9-yloxycarbonyl)amino}methyl]-1,2-thiazolium}-4-formamide pentanoate (CAS No. 2171197-82-1) is a multifaceted compound with significant potential in both basic research and drug development. Its unique structural features and functional groups make it a valuable tool for exploring new biological pathways and developing innovative therapeutic strategies. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and improving human health.